Cas no 1219-46-1 (2-Amino-6-(benzoylamino)hexanoic Acid)

2-Amino-6-(benzoylamino)hexanoic Acid Properties

Names and Identifiers

• L-Lysine, N6-benzoyl-
• N-EPSILON-BENZOYL-L-LYS
• N-EPSILON-BENZOYL-L-LYSINE
• (S)-2-Amino-6-(benzoylamino)hexanoic acid
• N6-Benzoyl-L-lysine
• 2-amino-6-(phenylcarbonylamino)hexanoic acid
• Nepsilon-Benzoyl-L-lysine
• N-ε-BENZOYL-L-LYSINE
• CS-0207344
• SCHEMBL1242961
• KODLJWKGAKBGOB-NSHDSACASA-N
• n6-benzoyl lysine
• (2S)-2-amino-6-benzamidohexanoic acid
• N~6~-[Hydroxy(phenyl)methylidene]lysine
• (2~{S})-2-azanyl-6-benzamido-hexanoic acid
• DTXSID80924013
• C80044
• (S)-2-Amino-6-benzamidohexanoic acid
• Nepsilon -Benzoyl-L-lysine
• BS-21233
• 1219-46-1
• (S)-2-Amino-6-benzamidohexanoicacid
• (2S)-2-AMINO-6-(PHENYLFORMAMIDO)HEXANOIC ACID
• +Expand

• InChIKey： KODLJWKGAKBGOB-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18N2O3/c14-11(13(17)18)8-4-5-9-15-12(16)10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9,14H2,(H,15,16)(H,17,18)
• SMILES： C(NCCCCC(C(O)=O)N)(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 250.132
• Heavy Atom Count: 18
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 96.9

Experimental Properties

• LogP: 2.08980
• PSA: 92.42000
• Refractive Index: 1.558
• Boiling Point: 521°Cat760mmHg
• Melting Point: 251-256 °C
• Flash Point: 268.9°C
• Color/Form: White or beige powder
• Solubility: Insoluble in water
• Density: 1.186

2-Amino-6-(benzoylamino)hexanoic Acid Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xn
• Risk Phrases： 20/21/22-36/37/38

2-Amino-6-(benzoylamino)hexanoic Acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%